Cas no 503469-36-1 (3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 503469-36-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1568562
• PubChem ID: 135446412
• Update Time: 2025-06-12

3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(2H)-one, 3-(3-aminophenyl)-
• 3-(3-aminophenyl)-1,2,4-Oxadiazol-5(2H)-one
• AKOS016042575
• 3-(3-amino-phenyl)-2H-[1,2,4]oxadiazol-5-one
• AKOS012007463
• 3-(3-Aminophenyl)-1,2,4-oxadiazol-5-ol
• 3-(3-Amino-phenyl)-4H-[1,2,4]oxadiazol-5-one
• 3-(3-aminophenyl)-4H-1,2,4-oxadiazol-5-one
• SCHEMBL4493262
• STL301954
• G57997
• 3-(3-aminophenyl)-1,2,4-oxadiazol-5(4H)-one
• EN300-65168
• DA-05417
• 503469-36-1
• ULMIGPCOQATGHG-UHFFFAOYSA-N
• 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one

• Inchi： 1S/C8H7N3O2/c9-6-3-1-2-5(4-6)7-10-8(12)13-11-7/h1-4H,9H2,(H,10,11,12)
• InChI Key： ULMIGPCOQATGHG-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC=C(C=2)N)=N1)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one

3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No. 503469-36-1): A Comprehensive Overview

3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No. 503469-36-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ADP, is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one is a white crystalline solid with a molecular formula of C₉H₁₀N₄O and a molecular weight of 186.19 g/mol. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored at room temperature without significant degradation. Its unique structure includes an aromatic ring linked to a 1,2,4-oxadiazole moiety, which contributes to its diverse chemical reactivity and biological properties.

Synthesis Methods: The synthesis of 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one has been extensively studied in the literature. One common method involves the reaction of 3-aminoacetophenone with hydrazine hydrate followed by cyclization under appropriate conditions. Another approach involves the condensation of 3-nitrobenzaldehyde with semicarbazide to form the corresponding hydrazone intermediate, which is then reduced to yield the final product. These synthetic routes are highly reproducible and can be scaled up for industrial production.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one. One notable area of research is its antitumor activity. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, it has been reported to exhibit anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Trials: While preclinical studies have demonstrated promising results, further clinical trials are necessary to evaluate the safety and efficacy of 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one. Several phase I clinical trials are currently underway to assess its pharmacokinetics and pharmacodynamics in human subjects. Preliminary data suggest that the compound is well-tolerated at low doses and shows potential for further development as a novel therapeutic agent.

Mechanism of Action: The mechanism by which 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one exerts its biological effects is not yet fully understood. However, recent research has provided some insights into its mode of action. Studies have shown that it can interact with specific cellular targets such as kinases and transcription factors involved in cell proliferation and survival pathways. This interaction leads to the inhibition of key signaling cascades that are often dysregulated in cancer cells.

Potential Applications: Given its diverse biological activities, 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one has several potential applications in medicine. In addition to its antitumor and anti-inflammatory properties, it may also have utility in treating other diseases characterized by abnormal cell growth or inflammation. For example, it could be developed as a therapeutic agent for autoimmune disorders or neurodegenerative diseases where inflammation plays a significant role.

Current Research Trends: The field of medicinal chemistry is constantly evolving, and new research on 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one continues to emerge. Recent studies have focused on optimizing its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and reduce side effects.

Safety Considerations: strong > While preliminary data suggest that < strong > 3-(3-amino phenyl) - 4 , 5 - dihydro - 1 , 2 , 4 - oxadiazol - 5 - one strong > is generally safe at low doses , more extensive toxicological studies are needed to fully assess its safety profile . Researchers are particularly interested in evaluating its long-term effects on various organ systems . These studies will provide crucial information for guiding future clinical trials and regulatory approvals . p > < p >< strong > Conclusion : strong > In summary , < strong > 3 -( 3 - amino phenyl ) - 4 , 5 - dihydro - 1 , 2 , 4 - oxadiazol - 5 - one strong > ( CAS No . 503469 - 36 - 1 ) is a promising compound with a wide range of potential applications in medicine . Its unique chemical structure and diverse biological activities make it an attractive candidate for further development . Ongoing research efforts aim to optimize its properties and explore new therapeutic avenues . As more data become available , it is likely that this compound will play an increasingly important role in the treatment of various diseases . p > article > response >